Cas no 17795-08-3 (L-Cysteine, S-ethyl-,S-oxide)
L-Cysteine, S-ethyl-,S-oxide structure
Product Name:L-Cysteine, S-ethyl-,S-oxide
CAS No:17795-08-3
MF:C5H11NO3S
MW:165.210740327835
CID:140924
PubChem ID:146416
Update Time:2025-04-19
L-Cysteine, S-ethyl-,S-oxide Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, S-ethyl-,S-oxide
- (2R)-2-amino-3-ethylsulfinylpropanoic acid
- L-Alanine, 3-(ethylsulfinyl)-
- 3-(ethylsulfinyl)-L-alanine
- ethiin
- S-Ethyl-L-cysteine sulfoxide
- DTXSID90939012
- SCHEMBL1647018
- 3-(Ethanesulfinyl)alanine
- S-Ethylcysteine sulfoxide
- 17795-08-3
- 2-azaniumyl-3-ethylsulfinylpropanoate
- 3-(Ethylsulfinyl)alanine, 9CI
- 2-amino-3-ethylsulinylpropanoic acid
- CHEBI:165858
- AKOS014777944
- Alanine, 3-(ethylsulfinyl)-
- SCHEMBL12086544
- 2-amino-3-ethylsulfinyl-propanoic acid
- 2-amino-3-(ethanesulfinyl)propanoic acid
-
- Inchi: 1S/C5H11NO3S/c1-2-10(9)3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
- InChI Key: CSZTZFUEOCFFJH-YGVKFDHGSA-N
- SMILES: S(CC)(C[C@@H](C(=O)O)N)=O
Computed Properties
- Exact Mass: 165.04603
- Monoisotopic Mass: 165.045964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.6
- XLogP3: -4
Experimental Properties
- Density: 1.385
- Boiling Point: 412.4°Cat760mmHg
- Flash Point: 203.2°C
- Refractive Index: 1.57
- PSA: 80.39
L-Cysteine, S-ethyl-,S-oxide Related Literature
-
Peter Rose,Matt Whiteman,Philip K. Moore,Yi Zhun Zhu Nat. Prod. Rep. 2005 22 351
17795-08-3 (L-Cysteine, S-ethyl-,S-oxide) Related Products
- 6853-87-8((2R)-2-Amino-3-(methylsulfinyl)propanoic acid)
- 17795-24-3(L-Cysteine, S-propyl-,S-oxide)
- 23315-24-4(D-Alanine,3-(methylsulfinyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent